4-(4-Ethoxy-2-methylphenyl)nicotinic acid, 95%

• IUPAC Name: 4-(4-ethoxy-2-methylphenyl)pyridine-3-carboxylic acid
• InChI: InChI=1S/C15H15NO3/c1-3-19-11-4-5-12(10(2)8-11)13-6-7-16-9-14(13)15(17)18/h4-9H,3H2,1-2H3,(H,17,18)
• InChI Key: QUWDZKRWURTKLN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=C(C=C1)C2=C(C=NC=C2)C(=O)O)C
• Molecular Formula: C15H15NO3
• DSSTOX Substance ID: DTXSID50692631
• Molecular Weight: 257.28 g/mol
• CAS RN: 1261913-41-0

Description

4-(4-Ethoxy-2-methylphenyl)nicotinic acid, also known as EMPA, is a synthetic compound used in scientific research. It is a potent agonist of the nicotinic acetylcholine receptor, and its unique chemical structure makes it an excellent tool for studying the molecular mechanisms of action of nicotinic acetylcholine receptors. In addition, EMPA has been used in various laboratory experiments to investigate the biochemical and physiological effects of nicotinic acetylcholine receptor activation.

Scientific Research Applications

4-(4-Ethoxy-2-methylphenyl)nicotinic acid, 95% has been used in a variety of laboratory experiments to study the molecular mechanisms of action of nicotinic acetylcholine receptors. In particular, it has been used to investigate the role of nicotinic acetylcholine receptors in the regulation of neuronal excitability, synaptic transmission, and synaptic plasticity. Additionally, 4-(4-Ethoxy-2-methylphenyl)nicotinic acid, 95% has been used to study the effects of nicotine on behavior and cognition in animal models.

Mechanism of Action

4-(4-Ethoxy-2-methylphenyl)nicotinic acid, 95% binds to nicotinic acetylcholine receptors in the brain, which are involved in a variety of physiological processes. When 4-(4-Ethoxy-2-methylphenyl)nicotinic acid, 95% binds to these receptors, it triggers the release of neurotransmitters such as dopamine and acetylcholine, which then activate other neurons in the brain. This activation of neurons leads to a variety of effects, including increased alertness, improved memory, and improved motor coordination.
Biochemical and Physiological Effects
The activation of nicotinic acetylcholine receptors by 4-(4-Ethoxy-2-methylphenyl)nicotinic acid, 95% has been shown to have a variety of biochemical and physiological effects. For example, it has been shown to increase the release of dopamine and acetylcholine in the brain, which can lead to improved memory and motor coordination. Additionally, 4-(4-Ethoxy-2-methylphenyl)nicotinic acid, 95% has been shown to increase the expression of genes involved in the regulation of neuronal excitability, synaptic transmission, and synaptic plasticity.

Advantages and Limitations for Lab Experiments

4-(4-Ethoxy-2-methylphenyl)nicotinic acid, 95% has several advantages as a tool for laboratory experiments. It has a high affinity for nicotinic acetylcholine receptors, making it an ideal compound for studying the molecular mechanisms of action of these receptors. Additionally, it is relatively easy to synthesize and has a high yield, which makes it an efficient and cost-effective compound for laboratory experiments. However, 4-(4-Ethoxy-2-methylphenyl)nicotinic acid, 95% has some limitations. It is not very stable and can degrade over time, making it difficult to store for long periods of time. Additionally, it has a relatively short half-life, so it must be used quickly after synthesis.

Future Directions

There are several potential future directions for the use of 4-(4-Ethoxy-2-methylphenyl)nicotinic acid, 95% in laboratory experiments. For example, it could be used to study the effects of nicotinic acetylcholine receptor activation on a variety of physiological processes, such as learning and memory. Additionally, it could be used to investigate the role of nicotinic acetylcholine receptors in the regulation of neuronal excitability, synaptic transmission, and synaptic plasticity. Finally, 4-(4-Ethoxy-2-methylphenyl)nicotinic acid, 95% could be used to study the effects of nicotine on behavior and cognition in animal models.

Synthesis Methods

4-(4-Ethoxy-2-methylphenyl)nicotinic acid, 95% is synthesized by reacting 4-ethoxy-2-methylphenol with acetic anhydride in the presence of pyridine. The reaction is carried out at a temperature of 50-60°C for several hours. The resulting product is then purified by column chromatography and recrystallized from a mixture of methanol and water. The yield of the reaction is typically around 95%.